3-Azatricyclo[4.2.1.0^{2,5}]nonane

• IUPAC Name: 3-azatricyclo[4.2.1.02,5]nonane
• InChI: InChI=1S/C8H13N/c1-2-6-3-5(1)7-4-9-8(6)7/h5-9H,1-4H2
• InChI Key: SMYDSCCMFGGJQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2NC3
• Molecular Formula: C8H13N
• Molecular Weight: 123.20 g/mol
• CAS RN: 3927-46-6

Description

Molecular Structure Analysis

The molecular structure of 3-Azatricyclo[4.2.1.0^{2,5}]nonane is described by the InChI code: 1S/C8H13N/c1-2-6-3-5(1)7-4-9-8(6)7/h5-9H,1-4H2. This indicates that the molecule consists of 8 carbon atoms, 13 hydrogen atoms, and 1 nitrogen atom.

Physical And Chemical Properties Analysis

The molecular weight of 3-Azatricyclo[4.2.1.0^{2,5}]nonane is 123.2 g/mol.

Scientific Research Applications

Synthesis and Derivatives

• The compound 9-methyl-9-azatricyclo[3.3.1.03,7]nonane, a derivative of 3-Azatricyclo[4.2.1.0^{2,5}]nonane, has been synthesized through pyrolytic and photolytic decomposition processes. This research provides insights into the formation of various derivatives of azatricyclo nonanes, which could have potential applications in synthetic chemistry (Sasaki, Eguchi, & Kiriyama, 1971).

Versatile Scaffold for Nucleophilic Substitution

• The compound 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane serves as a versatile scaffold for the nucleophilic substitution of azides and cyanides. This research demonstrates the compound's utility in creating high-purity products through simple extraction and washing protocols, highlighting its potential in synthetic and medicinal chemistry (Díaz, Converso, Sharpless, & Finn, 2006).

Stereochemical Transformations

• In the field of stereochemistry, 3-oxatricyclo[3.2.1.02,4]octane-endo-6-carbonitrile undergoes reduction to form exo-2-hydroxy-4-azatricyclo[4.2.1.03,7]nonane. This research provides valuable insights into the stereochemical transformations and properties of such compounds (Kasyan, Okovity, & Kasyan, 1997).

Synthesis from Aromatic Ketones

• The novel synthesis of 3-azabicyclo[3.3.1]nonane derivatives from aromatic ketones via a tandem Mannich annulation process is another significant advancement. This research showcases an efficient method to obtain these derivatives, which could be beneficial in various synthetic applications (Yi, Tang, Chen, Xu, & Ma, 2018).

Heterocyclic Scaffolds for Biological Assays

• Intramolecular cycloadditions of bicyclo[1.1.0]butylalkyl-amines have been used to generate a library of 3-azatricyclo[5.1.1.01,5]-nonanes, which were then interrogated in various biological assays. This research illustrates the compound's potential in generating diverse and selective leads for drug discovery (Wipf, Fang, Ferrié, Ueda, Walczak, Yan, & Yang, 2013).